Cas no 1393442-56-2 (1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene)

• Product Name: 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene
• CAS No: 1393442-56-2
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 1092007
• PubChem ID: 66704985
• Update Time: 2025-08-01

1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene
• CS-0212359
• DTXSID301247785
• SCHEMBL500769
• 1393442-56-2
• Benzene, 1-bromo-2-(dimethoxymethyl)-3-fluoro-
• BS-21387
• MFCD22383787

• Inchi： 1S/C9H10BrFO2/c1-12-9(13-2)8-6(10)4-3-5-7(8)11/h3-5,9H,1-2H3
• InChI Key： PKIZATGPJNVPSE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(OC)OC)F

Computed Properties

• Exact Mass: 247.98500
• Monoisotopic Mass: 247.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.87960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene

Introduction to 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene (CAS No. 1393442-56-2)

1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene (CAS No. 1393442-56-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a bromine atom, a dimethoxymethyl group, and a fluorine atom, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene is C₁₀H₁₁BrFO₂, and its molecular weight is approximately 245.09 g/mol. The compound's physical properties, such as its boiling point, melting point, and solubility, are crucial for its application in various chemical processes. Recent studies have highlighted the importance of these properties in optimizing reaction conditions and enhancing the efficiency of synthetic pathways.

In the context of medicinal chemistry, 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene has been explored as a key intermediate in the development of novel therapeutic agents. The presence of the bromine and fluorine atoms provides opportunities for further functionalization, which can be tailored to achieve specific pharmacological properties. For instance, the bromine atom can be readily replaced with other functional groups through various substitution reactions, while the fluorine atom can enhance the metabolic stability and bioavailability of the final product.

The dimethoxymethyl group in 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene is particularly noteworthy for its reactivity and stability. This group can serve as a protecting group during multi-step syntheses, ensuring that other functional groups remain intact until the desired transformation is achieved. Additionally, the dimethoxymethyl group can be selectively removed or modified to introduce new functionalities, thereby expanding the range of possible derivatives.

Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the preparation of 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene. For example, catalytic systems involving palladium and copper have been developed to facilitate cross-coupling reactions that yield this compound with high yields and selectivity. These methods not only reduce waste but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.

In addition to its role as an intermediate in pharmaceutical synthesis, 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene has potential applications in other areas of chemistry. For instance, it can be used as a building block in the synthesis of agrochemicals, dyes, and materials science applications. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices.

The safety and handling of 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene are critical considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene (CAS No. 1393442-56-2) is a multifaceted compound with significant potential in various fields of chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers engaged in synthetic organic chemistry and medicinal chemistry. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.